Cas no 98116-84-8 (4-{4-[(4-Methylphenyl)methoxy]benzene-1-sulfonyl}phenol)

• Product Name: 4-{4-[(4-Methylphenyl)methoxy]benzene-1-sulfonyl}phenol
• CAS No: 98116-84-8
• MF: C₂₀H₁₈O₄S
• MW: 354.419524669647
• CID: 2820586
• PubChem ID: 18947814
• Update Time: 2025-04-21

4-{4-[(4-Methylphenyl)methoxy]benzene-1-sulfonyl}phenol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL420238
• 4-{4-[(4-Methylphenyl)methoxy]benzene-1-sulfonyl}phenol
• DTXSID80596759
• 98116-84-8

• Inchi： 1S/C20H18O4S/c1-15-2-4-16(5-3-15)14-24-18-8-12-20(13-9-18)25(22,23)19-10-6-17(21)7-11-19/h2-13,21H,14H2,1H3
• InChI Key： RJNVLKSAWIYIBO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)O)(C1C=CC(=CC=1)OCC1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 354.09258022Da
• Monoisotopic Mass: 354.09258022Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 72Ų